5-amino-2-ethyl-2H-1,2,3-triazol-4-ol
Overview
Description
5-amino-2-ethyl-2H-1,2,3-triazol-4-ol, or 5-AET, is an organic compound belonging to the triazole family. It is a cyclic compound with three nitrogen atoms and one oxygen atom, and is a colorless, odorless solid. It is soluble in most organic solvents, and has been used in a variety of scientific and industrial applications.
Scientific Research Applications
5-AET has been used in a variety of scientific research applications, including inorganic and organic synthesis, drug discovery, and biochemistry. It has been used as a starting material in the synthesis of a range of compounds, such as heterocyclic compounds, polymers, and pharmaceuticals. It has also been used as a reactant in the synthesis of metal-organic frameworks, and as a catalyst in organic reactions. In drug discovery, 5-AET has been used as a potential inhibitor of enzymes such as phosphodiesterases, and as a potential therapeutic agent for a variety of diseases, including cancer and Alzheimer’s. In biochemistry, 5-AET has been used to study the structure and function of proteins.
Mechanism of Action
The exact mechanism of action of 5-AET is not yet fully understood. However, it is believed to act as an inhibitor of enzymes such as phosphodiesterases, as well as other proteins involved in cell signaling pathways. It is also believed to act as an antioxidant, and to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-AET are still being studied. However, it is believed to have a range of beneficial effects, including anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have anti-proliferative effects, and to inhibit the growth of certain types of cancer cells. Additionally, it has been shown to have neuroprotective and anti-apoptotic effects, and to reduce the risk of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-AET in laboratory experiments is its low toxicity. It is generally regarded as non-toxic and has no known adverse effects. Additionally, it is relatively easy to synthesize and is inexpensive. However, it is important to note that 5-AET is a relatively new compound, and its effects on humans and animals are still being studied. Therefore, caution should be taken when using it in experiments.
Future Directions
There are a number of potential future directions for 5-AET research. These include further research into its mechanism of action, its effects on human and animal health, and its potential therapeutic applications. Additionally, further research could be done into its use as a catalyst for organic reactions, and its potential applications in drug discovery and the synthesis of pharmaceuticals. Finally, further research could be done into its potential use in metal-organic frameworks and other materials.
Synthesis Methods
5-AET can be synthesized by a variety of methods, depending on the desired product. One common method involves the reaction of hydrazine with an alkyl halide in the presence of a base. This reaction forms an alkylhydrazone, which is then treated with aqueous sodium hypochlorite. This yields 5-AET as a product. Other methods of synthesis include the reaction of an alkyl halide with sodium azide, or the reaction of an alkyl halide with hydrazine hydrate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-2-ethyl-2H-1,2,3-triazol-4-ol involves the reaction of ethyl azidoacetate with ethyl propiolate to form 5-ethyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester. This intermediate is then reduced with sodium borohydride to form 5-ethyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester hydrazide, which is subsequently cyclized with acetic anhydride to form 5-amino-2-ethyl-2H-1,2,3-triazol-4-ol.", "Starting Materials": [ "Ethyl azidoacetate", "Ethyl propiolate", "Sodium borohydride", "Acetic anhydride" ], "Reaction": [ "Step 1: Ethyl azidoacetate is reacted with ethyl propiolate in the presence of a catalyst to form 5-ethyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester.", "Step 2: The intermediate 5-ethyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester is reduced with sodium borohydride to form 5-ethyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester hydrazide.", "Step 3: The hydrazide intermediate is cyclized with acetic anhydride to form 5-amino-2-ethyl-2H-1,2,3-triazol-4-ol." ] } | |
CAS RN |
2731010-24-3 |
Molecular Formula |
C4H8N4O |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
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